Cas no 1429334-00-8 (N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide)

1429334-00-8 structure
Product Name:N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide
CAS No:1429334-00-8
Molecular Formula:C16H19N3O5
Molecular Weight:333.339164018631
MDL:MFCD28347521
CID:2086454
PubChem ID:73330621
N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Properties
Names and Identifiers
-
- N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-acetamide
- (S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
- Acetamide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
- AcetaMide,N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
- N-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]acetamide
- N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]acetamide
- Rivaroxaban Impurity 1
- N-({(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)acetamide
- UNII-QWF3XH3UKZ
- Rivaroxaban impurity B [EP]
- SCHEMBL14830380
- N-(((5S)-2-Oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)acetamide
- Acetamide, N-(((5S)-2-oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)-
- QWF3XH3UKZ
- AKOS037650398
- CS-14747
- CS-M2388
- F19435
- 1429334-00-8
- Z3482667633
- N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]acetamide; Rivaroxaban Impurity B
- RIVAROXABAN IMPURITY B [EP IMPURITY]
-
- MDL: MFCD28347521
- InChIKey: ZINXMVCVGXRHDV-AWEZNQCLSA-N
- Inchi: 1S/C16H19N3O5/c1-11(20)17-8-14-9-19(16(22)24-14)13-4-2-12(3-5-13)18-6-7-23-10-15(18)21/h2-5,14H,6-10H2,1H3,(H,17,20)/t14-/m0/s1
- SMILES: C1OCC(=O)N(C2C=CC(N3C(=O)O[C@@H](CNC(=O)C)C3)=CC=2)C1
Computed Properties
- Exact Mass: 333.132471g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 333.132471g/mol
- Heavy Atom Count: 24
- Complexity: 504
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 88.2
- Molecular Weight: 333.34g/mol
Experimental Properties
- Boiling Point: 686.4±50.0 °C at 760 mmHg
- Melting Point: NA
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
- Flash Point: 369.0±30.1 °C
- Density: 1.3±0.1 g/cm3
N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P009CPF-100mg |
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1429334-00-8 | 96% | 100mg |
$2148.00 | 2025-02-24 | |
A2B Chem LLC | AE35571-250mg |
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1429334-00-8 | 250mg |
$738.00 | 2024-04-20 | ||
Aaron | AR009CXR-100mg |
Acetamide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- |
1429334-00-8 | 96% | 100mg |
$1946.00 | 2025-01-23 | |
Ambeed | A949269-50mg |
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1429334-00-8 | 98% | 50mg |
$77.0 | ||
Chemenu | CM413317-100mg |
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1429334-00-8 | 95%+ | 100mg |
$*** | 2023-03-30 | |
eNovation Chemicals LLC | D762763-2mg |
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1429334-00-8 | 95% | 2mg |
$205 | 2022-05-16 | |
TRC | O870195-250mg |
N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-acetamide |
1429334-00-8 | 250mg |
$ 221.00 | 2023-09-06 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060195-100mg |
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1429334-00-8 | 98% | 100mg |
¥16848 | 2023-04-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S86500-100mg |
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1429334-00-8 | 100mg |
¥14048.0 | 2021-09-07 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1604552-20MG |
Rivaroxaban Related Compound B |
1429334-00-8 | 20mg |
¥14041.5 | 2023-09-06 |
N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:1429334-00-8)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1429334-00-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
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SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:1429334-00-8)
MR./MRS.:BAI HE
Phone:18901607656
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Shanghai chemsoon Biotechnology Co., Ltd
(CAS:1429334-00-8)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Related Literature
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M. del Cueto,A. S. Muzas,C. Díaz Phys. Chem. Chem. Phys., 2022,24, 19541-19551
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Javier González-Platas,Ulises R. Rodríguez-Mendoza,José Ignacio Martínez,Ocon Pilar,Vanesa Fernández-Moreira,Rubén D. Costa,Julio Fernández-Cestau J. Mater. Chem. C, 2020,8, 1448-1458
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Lina Wang,Lirong Zheng,Jiarui Yang,Yongcheng Li,Xin Wan,Xiaofang Liu,Xixiang Zhang,Ronghai Yu,Jianglan Shui J. Mater. Chem. A, 2020,8, 13166-13172
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Yun Ling,Christopher De Dobbelaere,Peter Adriaensens,Sabine Van Doorslaer Dalton Trans., 2013,42, 959-968
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Shujian Sun,Peisen Liao,Lihua Zeng,Lanqi He,Jianyong Zhang RSC Adv., 2020,10, 14778-14784
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8. Front cover
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Yaqiong Zhang,Zhaohua Xu,Zhongkai Wang,Yunsheng Ding,Zhigang Wang RSC Adv., 2014,4, 20582-20591
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Yun Jiang,Fangxia Zheng RSC Adv., 2023,13, 27579-27588
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1429334-00-8)N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide

Purity:99%
Quantity:250mg
Price($):198.0